Cas no 70338-47-5 (4-(Benzyloxy)-3-(trifluoromethyl)aniline)

4-(Benzyloxy)-3-(trifluoromethyl)aniline structure
70338-47-5 structure
Product Name:4-(Benzyloxy)-3-(trifluoromethyl)aniline
CAS No:70338-47-5
MF:C14H12F3NO
MW:267.24639415741
CID:547406
PubChem ID:15132959
Update Time:2025-04-19

4-(Benzyloxy)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(phenylmethoxy)-3-(trifluoromethyl)-
    • 4-(Benzyloxy)-3-(trifluoromethyl)aniline
    • 4-phenylmethoxy-3-(trifluoromethyl)aniline
    • EN300-1295590
    • 4-benzyloxy-3-trifluoromethylaniline
    • 70338-47-5
    • SCHEMBL656838
    • AKOS005263897
    • A1-22739
    • CS-0270074
    • DTXSID30568749
    • F74174
    • DS-016754
    • 4-(benzyloxy)-3-(trifluoromethyl)benzenamine
    • Inchi: 1S/C14H12F3NO/c15-14(16,17)12-8-11(18)6-7-13(12)19-9-10-4-2-1-3-5-10/h1-8H,9,18H2
    • InChI Key: UULCQZNHBGUYCE-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CC=1OCC1C=CC=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 267.08716
  • Monoisotopic Mass: 267.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

4-(Benzyloxy)-3-(trifluoromethyl)aniline Pricemore >>

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